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Compound of Interest

Compound Name: L-tert-leucine hydrochloride

CAS No.: 139163-43-2

Cat. No.: B3177225

Get Quote

Executive Summary: The Steric Advantage
L-tert-Leucine Hydrochloride (L-Tle·HCl) is not merely a reagent; it is a structural architect in

modern drug discovery. Distinguished by its bulky tert-butyl side chain, it provides exceptional

steric hindrance, a property exploited to induce high enantioselectivity in asymmetric synthesis.

[1] It serves as a critical intermediate in the production of HIV protease inhibitors, hepatitis C

antivirals, and chiral ligands (e.g., tert-butyl-PHOX).

While often classified as non-hazardous under GHS standards, its role as a precursor to

bioactive pharmaceuticals demands a safety protocol that treats it with the rigor of a potent

compound. This guide synthesizes safety compliance with the preservation of chemical

integrity.

Physicochemical Profile & Hazard Identification
Understanding the physical nature of L-tert-Leucine HCl is the first step in mitigating risk and

ensuring experimental success. The hydrochloride salt form enhances water solubility but

introduces hygroscopic tendencies that can compromise stoichiometric precision.
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Table 1: Physicochemical Properties
Property Specification Operational Implication

CAS Number
13909-94-9 (Salt); 20859-02-3

(Free Base)

Verify CAS to ensure correct

salt stoichiometry (MW

difference).

Molecular Formula C₆H₁₄ClNO₂
MW: 167.63 g/mol . Essential

for molarity calculations.

Appearance
White to off-white crystalline

powder

Discoloration (yellowing)

indicates oxidation or moisture

degradation.

Melting Point >300°C (Decomposition)

Thermally stable, but avoid

prolonged high-heat exposure

without solvent.

Solubility
High in H₂O, MeOH; Low in

non-polar solvents

Dissolve in polar protic

solvents first; use as an

aqueous stock if applicable.

Chirality L-isomer (S-configuration)

Critical: Racemization is rare

due to steric bulk, but possible

under extreme pH/temp.

Hazard Analysis (GHS & E-E-A-T Assessment)
While many Safety Data Sheets (SDS) classify L-tert-Leucine HCl as "Not Hazardous," field

experience dictates a Prudent Practice approach:

Inhalation: Fine dust can irritate the upper respiratory tract.

Hygroscopicity: The HCl salt attracts atmospheric moisture. Clumped material leads to

weighing errors, affecting the enantiomeric excess (ee) of the final product.

Ecological: WGK Class 1 or 3 (varying sources). Treat as a potential water pollutant; do not

discharge into municipal drains.
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Operational Protocol: Storage & Handling
Expert Insight: The primary failure mode in using L-tert-Leucine HCl is not toxicity, but

moisture-induced degradation of stoichiometry.

Storage Architecture
Primary Container: Amber glass or high-density polyethylene (HDPE) with a Teflon-lined

screw cap.

Environment: Store at Room Temperature (15–25°C) in a desiccated cabinet.

Desiccant: Use indicating silica gel. If the salt becomes "sticky" or forms hard cakes, it has

absorbed water.

Correction Protocol: Dry in a vacuum oven at 40°C over P₂O₅ for 4 hours to restore

stoichiometry.

Weighing & Transfer Workflow
To maintain the "Steric Shield" integrity, precise mass transfer is required.
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Figure 1: Critical path for handling hygroscopic chiral salts. Note the feedback loop for re-drying

if clumping is observed.

Strategic Integration in Synthesis
Expert Insight: Why choose L-tert-Leucine? It is the "enantioselective anchor."

In drug design, the tert-butyl group acts as a steric wall. When L-tert-leucine is incorporated

into a ligand or catalyst, this bulky group forces incoming substrates to approach from a

specific angle, inducing chirality.
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The Steric Control Mechanism
The following diagram illustrates the logic of using L-tert-Leucine in a catalytic cycle (e.g.,

Cobalt or Copper-catalyzed reactions).

L-tert-Leucine HCl
(Chiral Source)

Ligand Synthesis
(e.g., Oxazoline)

Incorporation

Chiral Catalyst
(Metal Complex)

Coordination

Steric Blocking
(t-Butyl Group)

Active Site Formation

Prochiral Substrate

Approach

Enantiopure Product
(High ee%)

Selective Path

Click to download full resolution via product page

Figure 2: The "Steric Wall" concept. The t-Butyl group (red node) physically blocks one reaction

pathway, forcing the formation of a single enantiomer.

Protocol: Solubilization for Reaction
Solvent Choice: Water, Methanol, or DMSO.
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Note: In DMSO, ultrasonic agitation may be required.[2][3] Use anhydrous DMSO if the

subsequent reaction is water-sensitive.

Neutralization: If the free amine is required for coupling (e.g., peptide synthesis), treat the

HCl salt with a tertiary amine base (DIPEA or NMM) in situ.

Ratio: 1.0 eq L-Tle[4]·HCl : 1.0–1.1 eq Base. Excess base can lead to racemization if the

activation method is aggressive (e.g., acid chlorides).

Emergency Response & Waste Management
Exposure Response

Eye Contact: Rinse immediately with water for 15 minutes. The HCl component can cause

transient acidity/irritation.

Skin Contact: Wash with soap and water. No systemic toxicity is expected, but dermatitis is

possible in sensitive individuals.

Inhalation: Move to fresh air. If wheezing occurs (rare), seek medical attention.

Disposal (Ecological Stewardship)
Do not assume "non-hazardous" means "drain safe."

Solid Waste: Dispose of as solid organic chemical waste.

Aqueous Solutions: Collect in "Aqueous Waste - Trace Organics" containers.

Spill Cleanup: Sweep up dry powder to avoid dust generation. If wet, absorb with vermiculite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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